Cas no 51167-48-7 ( )

• Product name: &nbsp
• CAS No: 51167-48-7
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 934903
• PubChem ID: 320673

  Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14284019
• 6-CINNAMYLBENZO[1,3]DIOXOL-5-OL
• 51167-48-7
• DTXSID30313332
•  

• Inchi： InChI=1S/C16H14O3/c17-14-10-16-15(18-11-19-16)9-13(14)8-4-7-12-5-2-1-3-6-12/h1-7,9-10,17H,8,11H2
• InChI Key： DRJMXFXDHQJEPO-UHFFFAOYSA-N
• SMILES： C1OC2=C(O1)C=C(C(=C2)CC=CC3=CC=CC=C3)O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69